Cas no 293737-68-5 (3-(1,3-Benzoxazol-2-yl)-4-chloroaniline)

• Product Name: 3-(1,3-Benzoxazol-2-yl)-4-chloroaniline
• CAS No: 293737-68-5
• MF: C₁₃H₉ClN₂O
• MW: 244.67636179924
• MDL: MFCD00445928
• CID: 892452
• Update Time: 2026-04-29

3-(1,3-Benzoxazol-2-yl)-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-benzoxazolyl)-4-chloro-
• 3-BENZOOXAZOL-2-YL-4-CHLORO-PHENYLAMINE
• 2-(2-chloro-5-aminophenyl)benzoxazole
• 3-(2'-benzoxazole)-2H-1-benzopyran-2-one
• 3-(2-benzoxazolyl)coumarin
• 3-(benzo[d]oxazol-2-yl)-2H-chromen-2-one
• 3-(benzo[d]oxazol-2-yl)-4-chloroaniline
• 3-(benzo[d]oxazol-2-yl)-4-chlorobenzenamine
• 3-benzooxazol-2-yl-chromen-2-one
• 3-benzoxazol-2-yl-chromen-2-one
• 3-(1,3-Benzoxazol-2-yl)-4-chloroaniline

• MDL： MFCD00445928
• Inchi： InChI=1S/C13H9ClN2O/c14-10-6-5-8(15)7-9(10)13-16-11-3-1-2-4-12(11)17-13/h1-7H,15H2
• InChI Key： ZSFXYTRJAYXWPQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N=C(C3=C(C=CC(=C3)N)Cl)O2

Computed Properties

• Exact Mass: 244.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 52.05000
• LogP: 4.31160